1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[[3-(trifluoromethyl)phenyl]methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C22H13ClF6N4OS/c23-15-6-4-13(5-7-15)17-11-35-20(32-17)33-18(22(27,28)29)16(10-31-33)19(34)30-9-12-2-1-3-14(8-12)21(24,25)26/h1-8,10-11H,9H2,(H,30,34)
• InChI Key: WVWISMONZLUAQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CNC(=O)C2=C(N(N=C2)C3=NC(=CS3)C4=CC=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C22H13ClF6N4OS
• Molecular Weight: 530.9 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a thiazole ring, a pyrazole ring, and several trifluoromethyl groups. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Pyrazoles are organic compounds with a five-membered ring containing three carbon atoms and two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are general methods for synthesizing compounds with similar functional groups. For example, a method has been developed for the trifluoromethylation of secondary amines using CF3SO2Na. Additionally, 4-(4-chlorophenyl)-1,3-thiazole-2-thiol, which shares some structural similarities with the requested compound, is commercially available.

Scientific Research Applications

Synthesis and Chemical Characterization

• A comprehensive study on the design and synthesis of a library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was conducted, demonstrating the preparation of compounds through solution-phase chemistry and their toxicological evaluation using C. elegans as a model organism. This research provides a foundational approach for synthesizing similar compounds and evaluating their biological activities (Donohue et al., 2002).

Antimicrobial Applications

• Novel analogs incorporating the pyrazole moiety demonstrated promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized with a focus on their spectral properties and structural confirmation via various spectroscopic techniques. The study highlights the antimicrobial potential of such compounds, which could be explored for therapeutic applications (Palkar et al., 2017).

Antitumor Activities

• Research into the synthesis and biological evaluation of pyrazolo pyrimidine derivatives, including 5-(4-chlorophenyl)-N,N-dimethyl-7-(trifluoromethyl) pyrazolo pyrimidine-3-carboxamide, revealed good antitumor activities. This suggests potential applications of such compounds in cancer treatment, indicating the significance of structural modifications to enhance therapeutic efficacy (Xin, 2012).

Insecticidal Activities

• A study focused on the design, synthesis, and insecticidal activities of novel 1-substituted-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives. The compounds exhibited good insecticidal activities against several lepidopteran pests, offering a new avenue for agricultural pest management through chemical intervention (Wu et al., 2017).